4-Methoxybenzo[b]thiophene-2-carboxylic acid
Overview
Description
4-Methoxybenzo[b]thiophene-2-carboxylic acid is an organic compound with the molecular formula C10H8O3S . It has a molecular weight of 208.24 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiophene ring substituted with a methoxy group at the 4-position and a carboxylic acid group at the 2-position .Physical and Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Plant Growth Regulation
4-Methoxybenzo[b]thiophene-2-carboxylic acid and its derivatives, like 4-methoxybenzo[b]thienyl-3-acetic acid, have shown potential in enhancing plant growth. This application is significant in agriculture and horticulture for improving crop yields and plant health (Schuetz & Titus, 1967).
Synthesis of Benzo[b]thiophenes
This compound plays a role in the synthesis of various benzo[b]thiophenes, which are useful in organic chemistry and materials science. The compound has been used in studies involving the thermal rearrangement of methoxybenzaldehyde derivatives to produce benzo[b]thiophenes (Rahman & Scrowston, 1983).
Crystal and Molecular Structure Analysis
Research has been conducted on the crystal and molecular structures of methoxybenzo[b]thiophenes, including derivatives of this compound. These studies are important for understanding the physical and chemical properties of these compounds (Mullica et al., 1996).
Photochromic Compounds Synthesis
This compound derivatives have been used in the synthesis of photochromic thieno-2H-chromenes, which are compounds that change color upon exposure to light. This has applications in the development of smart materials and optical devices (Queiroz et al., 2000).
Chemical Reaction Studies
The compound has been studied for its reactivity in various chemical reactions, such as decarboxylation and bromination. Understanding these reactions is essential for synthesizing and manipulating complex organic molecules (Jackson & Bowlus, 1980).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
4-methoxy-1-benzothiophene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O3S/c1-13-7-3-2-4-8-6(7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTOLZPMMZRKTCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C=C(SC2=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20627793 | |
Record name | 4-Methoxy-1-benzothiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20627793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
476199-14-1 | |
Record name | 4-Methoxy-1-benzothiophene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20627793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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